N-benzyl-2-({4-ethyl-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4H-1,2,4-triazol-3-yl}thio)acetamide

• IUPAC Name: 2-[3-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H29N5O2S/c1-18-7-6-9-21(19(18)2)29-13-15-30(16-14-29)24-25(27-12-11-26-24)33-17-23(31)28-20-8-4-5-10-22(20)32-3/h4-12H,13-17H2,1-3H3,(H,28,31)
• InChI Key: XHFZSSWUOPQLON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C3=NC=CN=C3SCC(=O)NC4=CC=CC=C4OC)C
• Molecular Formula: C25H29N5O2S
• Molecular Weight: 463.6 g/mol

Description

The compound “N-benzyl-2-({4-ethyl-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4H-1,2,4-triazol-3-yl}thio)acetamide” is a complex organic molecule that contains several functional groups, including an acetamide group, a benzyl group, an oxadiazole ring, and a triazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole and triazole rings, which are heterocyclic rings containing nitrogen and oxygen atoms. The benzyl group would be attached to the nitrogen atom of the acetamide group, and the entire molecule would likely have a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole and triazole rings could contribute to its stability and reactivity.

Scientific Research Applications

Synthesis and Characterization

• NMR Study of Oxadiazole Derivatives : A compound similar to the one , containing an oxadiazole derivative, was synthesized and analyzed using NMR techniques. This study provided insights into the isomeric ratios and structural determinations of similar compounds (Li Ying-jun, 2012).

• Synthesis of Antimicrobial and Hemolytic Agents : Derivatives of oxadiazole compounds were synthesized and evaluated for their antimicrobial and hemolytic activities. This research highlights the potential of such compounds in developing new antimicrobial agents (A. Rehman et al., 2016).

Potential Therapeutic Applications

• Anticancer Activity : A series of benzamide derivatives, including oxadiazole-based compounds, were synthesized and tested for their anticancer activity against various cancer cell lines. This research demonstrates the potential of these compounds in cancer treatment (B. Ravinaik et al., 2021).

• Antitumor Evaluation : N-substituted acetamide derivatives bearing different heterocyclic rings were evaluated for antitumor activity. This study signifies the role of such compounds in developing new antitumor agents (L. Yurttaş et al., 2015).

• Antimicrobial and Molluscicidal Activities : Benzimidazole derivatives, including those with oxadiazole rings, were synthesized and tested for their antimicrobial and molluscicidal properties. This research points to the diverse biological activities of these compounds (Z. M. Nofal et al., 2002).

• Inhibition of MMP-9 in Cancer : Oxadiazole derivatives were synthesized and evaluated for their anticancer effects, particularly focusing on inhibiting MMP-9, an enzyme involved in tumor progression. This research underscores the therapeutic potential of these compounds in cancer treatment (A. Özdemir et al., 2017).

• In Silico Prediction and Microbial Investigation : A library of oxadiazole-containing compounds was synthesized and investigated for their antimicrobial activities, demonstrating their potential as antibacterial and antifungal agents (K. Pandya et al., 2019).

• Synthesis of Triazole Derivatives and Antimicrobial Activities : Triazole derivatives, related to the compound , were synthesized and their antimicrobial activities investigated. This research adds to the understanding of the biological activities of such compounds (M. Altıntop et al., 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies to determine its potential uses, such as in the development of new drugs or materials.